Cas no 2030168-38-6 (3,4-Dibromo-Mal-PEG4-t-butyl ester)

3,4-Dibromo-Mal-PEG4-t-butyl ester is a heterobifunctional crosslinker featuring a maleimide group and a protected carboxylic acid (t-butyl ester). The maleimide moiety selectively reacts with thiol groups under mild conditions, enabling stable conjugation to cysteine-containing proteins or peptides. The PEG4 spacer enhances solubility and reduces steric hindrance, improving reaction efficiency. The t-butyl ester group provides stability during synthesis and can be deprotected to expose a carboxylic acid for further functionalization. This compound is particularly useful for bioconjugation applications, offering controlled reactivity and versatility in modifying biomolecules. Its balanced hydrophilicity and cleavable protecting group make it suitable for controlled drug delivery, protein labeling, and surface modification studies.

3,4-Dibromo-Mal-PEG4-t-butyl ester structure

2030168-38-6 structure

Product Name:3,4-Dibromo-Mal-PEG4-t-butyl ester

CAS No:2030168-38-6

MF:C₁₉H₂₉Br₂NO₈

MW:559.243465185165

CID:3044591

Update Time:2025-06-29

3,4-Dibromo-Mal-PEG4-t-butyl ester Chemical and Physical Properties

Names and Identifiers

- 3,4-Dibromo-Mal-PEG4-t-butyl ester
- 3,4-Dibromo-Mal-PEG4-Boc
- 3,4-DIBROMO-MAL-PEG4-T-BUTYLESTER
- C70761
- Inchi： 1S/C19H29Br2NO8/c1-19(2,3)30-14(23)4-6-26-8-10-28-12-13-29-11-9-27-7-5-22-17(24)15(20)16(21)18(22)25/h4-13H2,1-3H3
- InChI Key： JOTPXNOGHQCGCY-UHFFFAOYSA-N
- SMILES： BrC1=C(C(N(C1=O)CCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 30
Rotatable Bond Count: 17
Complexity: 594
XLogP3: 1.5
Topological Polar Surface Area: 101

3,4-Dibromo-Mal-PEG4-t-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23382-100mg	3,4-Dibromo-Mal-PEG4-t-butyl ester	2030168-38-6	98%	100mg	4560.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23382-250mg	3,4-Dibromo-Mal-PEG4-t-butyl ester	2030168-38-6	98%	250mg	7695.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23382-100mg	3,4-Dibromo-Mal-PEG4-t-butyl ester	2030168-38-6	98%	100mg	4560CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23382-250mg	3,4-Dibromo-Mal-PEG4-t-butyl ester	2030168-38-6	98%	250mg	7695CNY	2021-05-07
Chemenu	CM340161-1g	3,4-Dibromo-Mal-PEG4-Boc	2030168-38-6	95%+	1g	$***	2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1185830-1g	3,4-Dibromo-Mal-PEG4-Boc	2030168-38-6	98%	1g	￥16580	2023-02-17
1PlusChem	1P019EQ4-100mg	3,4-Dibromo-Mal-PEG4-t-butyl ester	2030168-38-6	98%	100mg	$376.00	2023-12-19
A2B Chem LLC	AV17804-100mg	3,4-Dibromo-mal-peg4-t-butyl ester	2030168-38-6	98%	100mg	$356.00	2024-04-20